Cas no 1396765-69-7 (ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1396765-69-7
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5400730
• Update Time: 2025-11-06

ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• QPMUUVCHEWBDKO-UHFFFAOYSA-N
• ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C18H17N3O4/c1-3-25-18(23)15-11-19-21-8-7-13(10-16(15)21)20-17(22)12-5-4-6-14(9-12)24-2/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： QPMUUVCHEWBDKO-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(NC(=O)C1=CC=CC(OC)=C1)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate

Recent Advances in the Study of Ethyl 5-(3-Methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1396765-69-7)

Ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1396765-69-7) is a pyrazolo[1,5-a]pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly as a kinase inhibitor and in the modulation of various signaling pathways. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a promising candidate for further development.

The synthesis of ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays. Researchers have also developed analogs to explore structure-activity relationships (SAR), aiming to enhance its efficacy and selectivity. The compound's ability to interact with specific kinase targets has been a focal point of these studies, with promising results in preclinical models.

In terms of pharmacological activity, ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate has demonstrated inhibitory effects on several kinases implicated in cancer and inflammatory diseases. For instance, recent in vitro studies have shown its potency against receptor tyrosine kinases (RTKs) and serine/threonine kinases, which play critical roles in cell proliferation and survival. These findings suggest its potential as a lead compound for the development of novel anticancer and anti-inflammatory agents. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are under investigation to optimize its drug-like characteristics.

Recent publications have highlighted the compound's mechanism of action, revealing its ability to disrupt key signaling pathways such as the PI3K/AKT/mTOR and MAPK cascades. These pathways are often dysregulated in cancer, and targeting them with small molecules like ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate could offer new therapeutic strategies. Furthermore, computational modeling and molecular docking studies have provided insights into its binding interactions with kinase domains, aiding in the design of more potent derivatives.

Despite these advancements, challenges remain in the clinical translation of ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate. Issues such as off-target effects, toxicity, and bioavailability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials. The ongoing exploration of its therapeutic potential underscores the importance of continued investment in this area of research.

In conclusion, ethyl 5-(3-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1396765-69-7) represents a promising scaffold in medicinal chemistry, with demonstrated kinase inhibitory activity and potential applications in oncology and inflammation. Recent studies have expanded our understanding of its synthesis, mechanism of action, and pharmacological properties, paving the way for future drug development efforts. As research progresses, this compound may emerge as a valuable tool in the fight against complex diseases.